Cas no 2097893-10-0 (N-{2-4-(furan-3-yl)-1H-pyrazol-1-ylethyl}-1H-indole-2-carboxamide)

N-{2-4-(furan-3-yl)-1H-pyrazol-1-ylethyl}-1H-indole-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-{2-4-(furan-3-yl)-1H-pyrazol-1-ylethyl}-1H-indole-2-carboxamide
- 2097893-10-0
- F6525-7579
- AKOS032460531
- N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-1H-indole-2-carboxamide
- N-[2-[4-(furan-3-yl)pyrazol-1-yl]ethyl]-1H-indole-2-carboxamide
-
- Inchi: 1S/C18H16N4O2/c23-18(17-9-13-3-1-2-4-16(13)21-17)19-6-7-22-11-15(10-20-22)14-5-8-24-12-14/h1-5,8-12,21H,6-7H2,(H,19,23)
- InChI Key: GNLNCZQZTSZSJV-UHFFFAOYSA-N
- SMILES: O=C(C1=CC2C=CC=CC=2N1)NCCN1C=C(C=N1)C1=COC=C1
Computed Properties
- Exact Mass: 320.12732577g/mol
- Monoisotopic Mass: 320.12732577g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 447
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.8Ų
- XLogP3: 2.3
N-{2-4-(furan-3-yl)-1H-pyrazol-1-ylethyl}-1H-indole-2-carboxamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F6525-7579-30mg |
N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-1H-indole-2-carboxamide |
2097893-10-0 | 30mg |
$119.0 | 2023-09-08 | ||
Life Chemicals | F6525-7579-10mg |
N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-1H-indole-2-carboxamide |
2097893-10-0 | 10mg |
$79.0 | 2023-09-08 | ||
Life Chemicals | F6525-7579-10μmol |
N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-1H-indole-2-carboxamide |
2097893-10-0 | 10μmol |
$69.0 | 2023-09-08 | ||
Life Chemicals | F6525-7579-20mg |
N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-1H-indole-2-carboxamide |
2097893-10-0 | 20mg |
$99.0 | 2023-09-08 | ||
Life Chemicals | F6525-7579-50mg |
N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-1H-indole-2-carboxamide |
2097893-10-0 | 50mg |
$160.0 | 2023-09-08 | ||
Life Chemicals | F6525-7579-25mg |
N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-1H-indole-2-carboxamide |
2097893-10-0 | 25mg |
$109.0 | 2023-09-08 | ||
Life Chemicals | F6525-7579-15mg |
N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-1H-indole-2-carboxamide |
2097893-10-0 | 15mg |
$89.0 | 2023-09-08 | ||
Life Chemicals | F6525-7579-4mg |
N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-1H-indole-2-carboxamide |
2097893-10-0 | 4mg |
$66.0 | 2023-09-08 | ||
Life Chemicals | F6525-7579-5μmol |
N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-1H-indole-2-carboxamide |
2097893-10-0 | 5μmol |
$63.0 | 2023-09-08 | ||
Life Chemicals | F6525-7579-3mg |
N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-1H-indole-2-carboxamide |
2097893-10-0 | 3mg |
$63.0 | 2023-09-08 |
N-{2-4-(furan-3-yl)-1H-pyrazol-1-ylethyl}-1H-indole-2-carboxamide Related Literature
-
Anjun Hu,Jianwei Wang,Xiaobin Niu,Mingjie Zhou,Wei Chen,Tianyu Lei,Jianwen Huang,Yaoyao Li,Lanxin Xue,Yuxin Fan,Xianfu Wang,Jie Xiong J. Mater. Chem. A, 2021,9, 9771-9779
-
Sudip Mandal,Barla Thirupathi Org. Biomol. Chem., 2020,18, 5287-5314
-
Binsen Rong,Gaochen Xu,Huan Yan,Sai Zhang,Qinghuan Wu,Ning Zhu,Zheng Fang,Jindian Duan,Kai Guo Org. Chem. Front., 2021,8, 2939-2943
-
Wenqi Xiong,Congxin Xia,Yuting Peng,Juan Du,Tianxing Wang,Jicai Zhang,Yu Jia Phys. Chem. Chem. Phys., 2016,18, 6534-6540
Additional information on N-{2-4-(furan-3-yl)-1H-pyrazol-1-ylethyl}-1H-indole-2-carboxamide
Comprehensive Overview of N-{2-4-(furan-3-yl)-1H-pyrazol-1-ylethyl}-1H-indole-2-carboxamide (CAS No. 2097893-10-0)
N-{2-4-(furan-3-yl)-1H-pyrazol-1-ylethyl}-1H-indole-2-carboxamide (CAS No. 2097893-10-0) is a novel synthetic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique molecular structure combining furan and indole moieties, exhibits potential applications in various therapeutic areas. Researchers are particularly interested in its pharmacological properties, including its potential as a modulator of specific biological pathways.
The structural complexity of N-{2-4-(furan-3-yl)-1H-pyrazol-1-ylethyl}-1H-indole-2-carboxamide makes it a promising candidate for further investigation. The presence of a pyrazole ring linked to a furan group and an indole carboxamide side chain suggests potential interactions with enzymes or receptors involved in inflammation and cellular signaling. Recent studies have highlighted the growing demand for such heterocyclic compounds in the development of new therapeutics, aligning with current trends in precision medicine and targeted drug delivery.
In the context of drug discovery, CAS No. 2097893-10-0 represents a valuable scaffold for optimizing bioactivity. The compound's molecular weight and lipophilicity parameters are within the desirable range for oral bioavailability, a critical factor in modern pharmaceutical research. Moreover, its potential applications in neurodegenerative diseases and metabolic disorders have sparked interest among researchers, as these areas are among the most searched topics in biomedical databases and AI-driven drug design platforms.
The synthesis of N-{2-4-(furan-3-yl)-1H-pyrazol-1-ylethyl}-1H-indole-2-carboxamide involves multi-step organic reactions, including amide coupling and cyclization techniques. These methods are widely discussed in scientific literature and are frequently searched by chemists exploring green chemistry alternatives. The compound's stability under various pH conditions and its solubility profile are also key considerations for formulation scientists, reflecting the industry's focus on drug-like properties.
From a commercial perspective, CAS No. 2097893-10-0 is part of a growing market for specialty chemicals used in high-throughput screening and fragment-based drug design. Its potential as a lead compound has been noted in several patent applications, underscoring its value in intellectual property-driven research. The increasing popularity of computational chemistry tools has further accelerated interest in such molecules, as they can be virtually screened against protein targets associated with prevalent diseases.
Quality control and analytical characterization of N-{2-4-(furan-3-yl)-1H-pyrazol-1-ylethyl}-1H-indole-2-carboxamide typically involve advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound's purity and consistency, which are critical for reproducible research outcomes. The compound's spectral data and chromatographic profiles are often shared in open-access journals, catering to the scientific community's demand for transparent and collaborative research.
In summary, N-{2-4-(furan-3-yl)-1H-pyrazol-1-ylethyl}-1H-indole-2-carboxamide (CAS No. 2097893-10-0) exemplifies the intersection of innovative chemistry and therapeutic potential. Its relevance to current research trends, such as AI-assisted molecular design and personalized medicine, positions it as a compound of significant interest. As the scientific community continues to explore its applications, this molecule may contribute to breakthroughs in addressing unmet medical needs.
2097893-10-0 (N-{2-4-(furan-3-yl)-1H-pyrazol-1-ylethyl}-1H-indole-2-carboxamide) Related Products
- 2172252-34-3(1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-sulfonyl chloride)
- 1483263-48-4(4-(2,5-dichlorothiophen-3-yl)butan-1-amine)
- 2680648-80-8(3-(6-Hydroxypyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid)
- 921513-90-8(N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-methoxybenzene-1-sulfonamide)
- 1694943-94-6(3-{(tert-butoxy)carbonylamino}-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid)
- 1110967-11-7(1-methyl-1,2,3,4-tetrahydronaphthalen-1-amine)
- 1795085-82-3(3-[1-(3,5-dimethoxybenzoyl)azetidin-3-yl]-1,3-thiazolidine-2,4-dione)
- 19742-92-8(3,3'-Dichlorodiphenyl disulfide)
- 57707-64-9(2-azidoacetonitrile)
- 2229607-52-5(4-(3-bromoprop-1-en-2-yl)-2-methyl-1-nitrobenzene)



